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Compound of Interest

Compound Name: Ethyl-Beta-D-glucuronide-D5

Cat. No.: B1140217 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Ethyl-Beta-D-glucuronide-D5. It

includes detailed operational and disposal plans to ensure laboratory safety and proper

chemical management.

Important Note on Hazard Classification: Safety Data Sheets (SDS) for Ethyl-Beta-D-
glucuronide-D5 show varied hazard classifications. Some sources classify the pure, solid

substance as not hazardous[1]. Others, particularly for solutions of this compound in methanol,

classify it as a highly flammable liquid that is toxic if swallowed, in contact with skin, or

inhaled[2]. Users must consult the specific SDS provided by their supplier for the exact product

they are using (solid or solution) to ensure the adoption of appropriate safety measures. This

guide addresses protocols for handling both the solid form and solutions in methanol.

I. Personal Protective Equipment (PPE)
Proper PPE is critical to minimize exposure and ensure personal safety. The required

equipment varies based on the physical form of the substance.
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Form Eye Protection Hand Protection Body Protection
Respiratory

Protection

Solid Safety goggles[3]

Impermeable

gloves (e.g.,

rubber or latex)

[3]

Laboratory coat

Dust mask if

creating airborne

particles[3]

Solution (in

Methanol)

Safety goggles

or face shield[2]

[4]

Chemical-

resistant gloves

(consult

supplier's SDS

for specific

material)[2]

Protective

clothing,

laboratory coat[2]

Use only in a

well-ventilated

area or with a

fume hood.

Respirator may

be needed for

large quantities

or poor

ventilation[2][4]

II. Operational Plan: Step-by-Step Handling
Procedures
A. Receiving and Storage:

Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage (Solid): Store in a dry place, protected from light, at 2-8°C. Keep the container tightly

closed[3].

Storage (Solution in Methanol): Store in a well-ventilated place at -20°C. Keep the container

tightly closed[2]. Store locked up and away from heat, sparks, open flames, and hot

surfaces[2]. Ground and bond the container and receiving equipment to prevent static

discharge[2].

B. Preparation and Use:

Work Area: Always handle the chemical in a well-ventilated area, preferably within a

chemical fume hood, especially when working with the methanol solution[2].
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Avoidance: Avoid contact with eyes, skin, and clothing[3]. Avoid inhalation of dust (for solid)

or vapors (for solution)[2][3].

Hygiene: Do not eat, drink, or smoke when using this product[2]. Wash hands thoroughly

after handling[2][3].

Tools: When handling the flammable methanol solution, use only non-sparking tools and

explosion-proof electrical equipment[2].

C. Disposal Plan:

Solid Form: Smaller quantities may be disposable with household waste, but it is crucial to

follow all official local, state, and federal regulations[1].

Solution (in Methanol): Dispose of contents and container in accordance with all applicable

local, regional, national, and international regulations. This is a hazardous waste and must

be treated as such[2].

Packaging: Uncleaned packaging should be disposed of according to official regulations[1].

III. Emergency Procedures
A. First Aid Measures:
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Exposure Route Action

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention[3][5]. For the

methanol solution, if breathing has stopped,

perform artificial respiration and get medical

attention immediately[2][5].

Skin Contact

Immediately wash the affected area with plenty

of soap and water[3][5]. Remove contaminated

clothing[2]. If irritation persists, consult a

doctor[3].

Eye Contact

Immediately flush eyes with large amounts of

running water for several minutes, occasionally

lifting the upper and lower eyelids[1][3][5].

Remove contact lenses if present and easy to

do. Seek immediate medical attention[2][5].

Ingestion

If symptoms persist, consult a doctor[1]. For the

methanol solution, rinse mouth and call a

physician immediately[2].

B. Spill Response Plan:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated, especially for spills of the methanol solution.

Contain: For solid spills, sweep up the material, place it in a bag, and hold for waste

disposal. Avoid raising dust[3]. For liquid spills, use non-combustible absorbent materials to

contain and clean up the spill.

Clean: After the material has been collected, wash the spill site[3].

Dispose: Dispose of all contaminated materials as hazardous waste according to

regulations.
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IV. Quantitative Data Summary
Property Value Source

Molecular Formula C₈H₉D₅O₇ [2][3][6]

Molecular Weight 227.22 g/mol [2][3]

Physical Form
Solid[3][6] or Liquid (in

solution)

Melting Point
145-147°C (decomposes) or

165-167°C[3]

Solubility

Soluble in water[3]. Soluble in

DMF, DMSO, and PBS (pH

7.2) at 1 mg/ml[6].

Storage Temperature
2-8°C (Solid)[3] or -20°C (in

Methanol)

Flash Point (for Methanol

Solution)
9.7 °C (closed cup)

NFPA Ratings (Solid) Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS Ratings (Solid) Health: 0, Fire: 0, Reactivity: 0 [1]

V. Experimental Workflow Visualization
The following diagram illustrates the logical workflow for responding to a chemical spill of

Ethyl-Beta-D-glucuronide-D5.
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Chemical Spill Occurs

Evacuate Immediate Area Alert Supervisor / Safety Officer

Assess Spill
(Solid or Liquid? Size?)

Don Appropriate PPE

Ensure Proper Ventilation
(Especially for Liquid)

Contain Spill

Solid Spill:
Sweep, Avoid Dust

If Solid

Liquid Spill:
Use Absorbent Material

If Liquid

Collect Contaminated Material

Decontaminate Spill Area

Dispose of Waste
(Follow Regulations)

Complete Spill Report

End of Procedure

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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